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Compound of Interest

Compound Name: Glochidiolide

Cat. No.: B15594268

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glochidiolide, a triterpenoid compound isolated from plants of the Glochidion genus, has
demonstrated notable antiproliferative and cytotoxic effects against various cancer cell lines.
This document provides a comprehensive overview of the application of glochidiolide in
cancer research, with a specific focus on its ability to induce apoptosis in tumor cells. The
information presented herein is intended to guide researchers in designing and executing
experiments to evaluate the anticancer properties of glochidiolide.

Mechanism of Action

While the precise molecular mechanisms of glochidiolide are still under investigation, studies
on related compounds from the Glochidion species and other natural triterpenoids suggest
several potential pathways for its anticancer activity. One prominent mechanism is the induction
of apoptosis, or programmed cell death, a critical process for eliminating cancerous cells.
Research on a related compound, glochidiol, has shown that it can inhibit tubulin
polymerization, a process crucial for cell division, leading to cell cycle arrest and subsequent
apoptosis[1]. Another compound from Glochidion puberum, Glochidpurnoid B, has been found
to induce endoplasmic reticulum (ER) stress-mediated apoptosis in colorectal cancer cells[2]. It
Is plausible that glochidiolide may share similar mechanisms of action, ultimately leading to
the activation of apoptotic signaling cascades.
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Data Presentation

The cytotoxic effects of glochidiolide and related compounds have been quantified across
various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key
metric for a compound's potency. The following table summarizes the reported IC50 values.

Cancer Cell
Compound Li Cell Type IC50 (pM) Reference
ine
Glochidiol NCI-H2087 Lung Cancer 412 [1]
Glochidiol HOP-62 Lung Cancer 2.01 [1]
Glochidiol NCI-H520 Lung Cancer 7.53 [1]
Glochidiol HCC-44 Lung Cancer 1.62 [1]
Glochidiol HARA Lung Cancer 4.79 [1]
Glochidiol EPLC-272H Lung Cancer 7.69 [1]
Glochidiol NCI-H3122 Lung Cancer 2.36 [1]
Glochidiol COR-L105 Lung Cancer 6.07 [1]
Glochidiol Calu-6 Lung Cancer 2.10 [1]
) ) Colorectal
Glochidpurnoid B HCT-116 0.80 [2]
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Compound 17* HCT-116 2.33 [2]
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*Unnamed triterpenoids isolated from Glochidion puberum
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Proposed Apoptotic Signaling Pathway of Glochidiolide
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Caption: Proposed apoptotic signaling pathway of glochidiolide.
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Experimental Workflow for Assessing Glochidiolide-Induced Apoptosis
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Logical Framework for Glochidiolide Anticancer Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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